![molecular formula C10H21BrN2O B6285331 2-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]-N-methylacetamide CAS No. 2138383-11-4](/img/no-structure.png)
2-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]-N-methylacetamide
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]-N-methylacetamide involves the reaction of N,N-dimethyl-3-aminopropylamine with 2-bromo-N-methylacetamide in the presence of a base.", "Starting Materials": [ "N,N-dimethyl-3-aminopropylamine", "2-bromo-N-methylacetamide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add N,N-dimethyl-3-aminopropylamine to a reaction flask", "Add 2-bromo-N-methylacetamide to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
2138383-11-4 |
Molecular Formula |
C10H21BrN2O |
Molecular Weight |
265.2 |
Purity |
85 |
Origin of Product |
United States |
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